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Compound of Interest

Compound Name: ALK5-IN-10

Cat. No.: B12368985 Get Quote

Application Note

Introduction ALK5-IN-10 is a potent and selective inhibitor of the Transforming Growth Factor-

beta (TGF-β) type I receptor kinase, also known as Activin Receptor-Like Kinase 5 (ALK5).[1]

The TGF-β signaling pathway is a critical regulator of numerous cellular processes, including

proliferation, differentiation, apoptosis, and extracellular matrix production. Dysregulation of this

pathway is implicated in various pathologies such as cancer and fibrosis. ALK5-IN-10 exerts its

inhibitory effect by blocking the kinase activity of ALK5, thereby preventing the phosphorylation

of downstream mediators SMAD2 and SMAD3 and interrupting the signal transduction

cascade.[1] Due to its high potency, it serves as an invaluable tool for researchers investigating

the physiological and pathological roles of TGF-β/ALK5 signaling. Accurate and consistent

preparation of ALK5-IN-10 stock solutions is paramount for obtaining reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of ALK5-IN-10 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
For ease of use in experimental calculations, the key quantitative properties of ALK5-IN-10 are

summarized in the table below. Researchers should always confirm the molecular weight from

the manufacturer's certificate of analysis for the specific lot being used.
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Property Value Reference

IUPAC Name

N-((4-([2][3][4]triazolo[1,5-

a]pyridin-6-yl)-5-(6-

methylpyridin-2-yl)-1H-

imidazol-2-yl)methyl)-2-

bromoaniline

N/A

Molecular Formula C₂₂H₁₈BrN₇

Molecular Weight 460.33 g/mol

CAS Number 1352608-94-6

Target ALK5 (TGF-β Type I Receptor)

IC₅₀
ALK5: 0.007 µM (7 nM)p38α:

1.98 µM

Recommended Solvent DMSO N/A

Experimental Protocol: Preparation of a 10 mM
ALK5-IN-10 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ALK5-IN-10 in DMSO.

This concentration is suitable for subsequent dilution into aqueous cell culture media or assay

buffers for a wide range of working concentrations.

Materials

ALK5-IN-10 powder (ensure high purity)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)

Sterile, precision pipettes and tips
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Vortex mixer

(Optional) Sonicator water bath

Procedure

Pre-weighing Preparation:

Before opening, bring the vial of ALK5-IN-10 powder to room temperature for at least 15-

20 minutes to prevent condensation of atmospheric moisture onto the compound.

Ensure all equipment (spatula, weigh boat, etc.) is clean and dry.

Calculating the Required Mass:

Use the following formula to calculate the mass of ALK5-IN-10 required to prepare the

desired volume of a 10 mM stock solution:

Mass (mg) = Desired Volume (mL) × 10 mM × Molecular Weight (460.33 g/mol ) / 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 1 mL × 10 mM × 460.33 / 1000 = 4.60 mg

Weighing the Compound:
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Carefully weigh the calculated amount (e.g., 4.60 mg) of ALK5-IN-10 powder using a

calibrated analytical balance and transfer it directly into a sterile microcentrifuge tube or

vial.

Dissolution:

Add the calculated volume of high-purity DMSO (e.g., 1 mL for a 10 mM solution from 4.60

mg) to the vial containing the ALK5-IN-10 powder.

Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, precipitate-free solution should be observed.

If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

Avoid excessive heating.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, light-protected (amber or foil-

wrapped) cryogenic vials.

Label each aliquot clearly with the compound name, concentration (10 mM), date of

preparation, and solvent (DMSO).

Store the aliquots at -20°C for short-to-medium-term storage (weeks to months) or at

-80°C for long-term storage (months to years).

Usage Guidelines

When preparing working solutions, thaw a single aliquot of the DMSO stock completely and

mix well before use.

Dilute the stock solution into your aqueous experimental medium (e.g., cell culture medium).

It is critical to ensure the final concentration of DMSO is non-toxic to your cells, typically ≤

0.1% v/v.

Avoid storing the diluted inhibitor in aqueous solutions for extended periods, as its stability

may be reduced. Prepare fresh working solutions for each experiment.
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Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock solution preparation and

the biological pathway targeted by ALK5-IN-10.
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ALK5-IN-10 Stock Preparation Workflow

Start

1. Calculate Mass
(e.g., 4.60 mg for 1 mL of 10 mM)

2. Weigh ALK5-IN-10 Powder

3. Add High-Purity DMSO
(e.g., 1 mL)

4. Vortex / Sonicate
Until Fully Dissolved

5. Aliquot into Single-Use Vials

6. Store at -20°C or -80°C

Ready for Use
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TGF-β / ALK5 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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